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Compound of Interest

Compound Name: PF-04628935

Cat. No.: B15572597 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and minimizing environmental impact. This document provides essential safety and logistical

information for the proper disposal of PF-04628935, a potent ghrelin receptor

antagonist/inverse agonist. Adherence to these procedures is critical for operational safety and

regulatory compliance.

Immediate Safety and Handling Protocols
PF-04628935 is classified as a combustible solid and is toxic if swallowed, causes serious eye

damage, and is harmful to aquatic life with long-lasting effects. It is imperative to handle this

compound with care, utilizing appropriate personal protective equipment (PPE) and following

established laboratory safety protocols.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[1]

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[2]
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In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the individual to fresh air.

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth.

Quantitative Data for PF-04628935
Property Value Source

CAS Number 1383719-97-8 [3][4]

Molecular Formula C24H26ClN7OS [4]

Molecular Weight 496.03 g/mol [4]

Physical Form Powder [4]

Color White to beige [4]

Solubility DMSO: 10 mg/mL [4]

Storage Class 11 (Combustible Solids) [4]

Water Hazard Class (WGK)
3 (Severely hazardous to

water)
[4]

Disposal Procedures for PF-04628935
The disposal of PF-04628935 must be conducted in a manner that avoids environmental

release and complies with all federal, state, and local regulations.

Waste Segregation and Collection:

Solid Waste:
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Collect all solid PF-04628935 waste, including unused compound, contaminated

absorbents, and disposable labware (e.g., pipette tips, vials), in a designated, leak-proof,

and clearly labeled hazardous waste container.

The container must be labeled with "Hazardous Waste," the full chemical name "PF-
04628935," and the CAS number.

Liquid Waste:

Collect all liquid waste containing PF-04628935, such as solutions in DMSO, in a

designated, shatter-resistant hazardous waste container.

Do not mix with incompatible waste streams.

The container must be clearly labeled with "Hazardous Waste," "PF-04628935," the

solvent used, and an estimated concentration.

Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be collected in a

designated hazardous waste bag.

Decontamination:

Non-disposable glassware and equipment that have come into contact with PF-04628935
should be decontaminated. A recommended procedure is to rinse with a suitable solvent

(such as ethanol or methanol) that can dissolve the compound, followed by a thorough

washing with soap and water. The solvent rinse should be collected as hazardous liquid

waste.

Final Disposal:

All collected hazardous waste containing PF-04628935 must be disposed of through an

approved waste disposal plant.[1][2] Contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup and disposal. Do not attempt to dispose of

this chemical down the drain or in regular trash.
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Experimental Protocols
While specific experimental protocols for the neutralization of PF-04628935 for disposal are not

readily available, the following general laboratory procedures for handling and preparing

chemical waste for disposal should be strictly followed.

Protocol for Collection of Solid PF-04628935 Waste:

Preparation: Designate a specific hazardous waste container for solid PF-04628935 waste.

Ensure the container is properly labeled.

Collection: Carefully transfer any unused or waste PF-04628935 powder into the designated

container using a spatula or other appropriate tool inside a chemical fume hood to minimize

dust generation.

Contaminated Materials: Place any disposable items that have come into direct contact with

the compound, such as weighing paper, pipette tips, and contaminated gloves, into the same

container.

Sealing: Securely close the container.

Storage: Store the sealed container in a designated and properly ventilated hazardous waste

accumulation area until it is collected by EHS personnel.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PF-04628935.
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Caption: Disposal workflow for PF-04628935.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. canbipharm.com [canbipharm.com]

3. targetmol.com [targetmol.com]

4. PF-04628935 = 98 HPLC 1383719-97-8 [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of PF-04628935: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572597#pf-04628935-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

